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Compound of Interest

Compound Name: 2-Nitrophenol

Cat. No.: B165410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the fundamental properties of

2-Nitrophenol, a key aromatic compound with significant applications in various scientific

fields, including pharmaceuticals, dyes, and agrochemicals. This document offers a centralized

resource for researchers, consolidating essential data on its chemical and physical

characteristics, spectral properties, and safety and handling protocols. Furthermore, it details

established experimental procedures for its synthesis and purification and explores its

biological significance, including plausible signaling pathways relevant to drug development.

Core Chemical and Physical Properties
2-Nitrophenol, an organic compound with the formula C₆H₅NO₃, is a yellow crystalline solid.

Its properties are significantly influenced by the presence of both a hydroxyl (-OH) and a nitro (-

NO₂) group on the benzene ring, positioned ortho to each other. This arrangement facilitates

intramolecular hydrogen bonding, which distinctly affects its physical and chemical behavior

compared to its isomers, 3-nitrophenol and 4-nitrophenol.
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Property Value Reference(s)

Molecular Formula C₆H₅NO₃ [1][2]

Molecular Weight 139.11 g/mol [1][2][3]

CAS Number 88-75-5 [1][4]

Appearance
Light yellow crystalline

powder/solid
[1][3]

Odor Aromatic, phenolic [5]

Melting Point 43-45 °C (109-113 °F) [3][5][6]

Boiling Point 214-216 °C (417-421 °F) [4][5][6]

Density 1.495 g/cm³ [4][6]

Vapor Pressure 1 mmHg at 49.3 °C [5][6]

Solubility in Water 2.1 g/L at 20 °C [7][8]

Solubility in Organic Solvents

Soluble in ethanol, ether,

trichloromethane, and hot

water.

[4]

pKa 7.17 - 7.23 at 25 °C [5][7]

Flash Point 108 °C (226.4 °F) [4][6]
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Spectrum Type Key Peaks/Signals Reference(s)

¹H NMR (300 MHz, CDCl₃)

δ 10.58 (s, 1H, OH), 8.10 (dd,

1H, Ar-H), 7.58 (dt, 1H, Ar-H),

7.15 (ddd, 1H, Ar-H), 6.99 (dt,

1H, Ar-H)

[3][6][9]

¹³C NMR

Specific shifts depend on the

solvent and instrument

frequency.

[1][5]

IR (KBr Pellet)

Key stretches include O-H, N-

O (asymmetric and

symmetric), and C=C

(aromatic).

[10][11][12]

UV-Vis (in Cyclohexane)
λmax at approximately 271.6

nm.
[13][14]

Safety and Handling
2-Nitrophenol is a hazardous substance and requires careful handling to minimize risks. It is

harmful if swallowed, in contact with skin, or inhaled, and can cause skin and eye irritation.[14]

[15][16] Prolonged or repeated exposure may have cumulative effects.[9]

Hazard Statements: H302, H312, H332, H315, H319, H412[16][17]

Precautionary Measures:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Avoid breathing dust or fumes.

Wash hands thoroughly after handling.
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Store in a cool, dry, dark place away from incompatible materials such as strong bases and

oxidizing agents.[5]

Experimental Protocols
Synthesis of 2-Nitrophenol via Nitration of Phenol
A common method for the synthesis of 2-nitrophenol is the nitration of phenol using a mixture

of sodium nitrate and sulfuric acid.[4][9] This reaction typically yields a mixture of ortho and

para isomers.

Materials:

Phenol

Sodium nitrate

Concentrated sulfuric acid

Water

Chalk (calcium carbonate)

Procedure:

Prepare a solution of sodium nitrate in water.

Carefully add concentrated sulfuric acid to the sodium nitrate solution while cooling in an ice

bath.

Slowly add a mixture of phenol and water to the nitrating mixture, maintaining the

temperature below 20 °C with vigorous stirring.

Continue stirring for approximately 2 hours after the addition is complete.

Separate the tarry mixture of nitrophenols from the mother liquor.

Neutralize the tar with water and chalk to remove excess acid.
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The ortho- and para-nitrophenols are then separated, typically by steam distillation, as 2-
nitrophenol is volatile with steam while 4-nitrophenol is not.[4][15]

Purification by Column Chromatography
Column chromatography is an effective method for separating the ortho and para isomers of

nitrophenol due to their differing polarities.[9][16]

Materials:

Crude nitrophenol mixture

Silica gel (stationary phase)

A suitable solvent system (mobile phase), often a mixture of a non-polar solvent like hexane

and a more polar solvent like dichloromethane or ethyl acetate.[17][18]

Procedure:

Prepare a slurry of silica gel in the chosen non-polar solvent and pack it into a

chromatography column.

Dissolve the crude nitrophenol mixture in a minimal amount of the mobile phase.

Carefully load the sample onto the top of the silica gel column.

Elute the column with the solvent system, starting with a lower polarity and gradually

increasing the polarity.

Collect fractions and monitor the separation using Thin Layer Chromatography (TLC).[16]

Combine the fractions containing the pure 2-nitrophenol and evaporate the solvent to obtain

the purified product.

Biological Activity and Signaling Pathways
Nitrophenols exhibit a range of biological activities. They are used as intermediates in the

synthesis of pharmaceuticals and have been investigated for their roles as plant biostimulants.
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[1][19] From a toxicological perspective, nitrophenols can induce methemoglobinemia, a

condition where hemoglobin is oxidized and unable to transport oxygen effectively.[3]

While the specific signaling pathways directly modulated by 2-nitrophenol in mammalian cells

are not extensively detailed in the readily available literature, based on studies of related

nitroaromatic compounds, a plausible mechanism of action involves the induction of oxidative

stress.[20] This can subsequently trigger various cellular responses, including the activation of

stress-responsive kinase pathways and apoptosis.

For instance, 4-nitrophenol has been shown to activate the Nrf2 antioxidant pathway and

induce apoptosis in germ cells. Furthermore, derivatives of 2-nitrophenol, such as 2'-

nitroflavone, have been demonstrated to induce apoptosis and modulate the MAPK (mitogen-

activated protein kinase) signaling pathways in cancer cells.[6] Another related compound,

nitrofen, triggers redox-dependent apoptosis associated with increased p38 activity, a member

of the MAPK family.[12]

Visualizations
Structure-Property Relationship of 2-Nitrophenol
Caption: Relationship between the structure and key properties of 2-Nitrophenol.

Experimental Workflow: Synthesis and Purification of 2-
Nitrophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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